Cas no 1360917-20-9 (2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1360917-20-9
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4903355
• Update Time: 2025-07-21

2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H4ClF3N2/c9-7-3-6(8(10,11)12)5(1-2-13)4-14-7/h3-4H,1H2
• InChI Key： AESKDBMCSWKNTH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1360917-20-9)

2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1360917-20-9, this compound represents a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a chloro substituent and a trifluoromethyl group on a pyridine ring, combined with an acetonitrile moiety at the fifth position, make it a versatile building block for drug discovery and material science applications.

The< strong>pyridine core is a well-known heterocyclic aromatic system that plays a pivotal role in medicinal chemistry due to its ability to interact with biological targets. The presence of electron-withdrawing groups such as the< strong>chloro and< strong>trifluoromethyl substituents enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are essential for constructing more complex molecules. Additionally, the< strong>acetonitrile group introduces a polar functionality that can influence solubility and reactivity in subsequent synthetic steps.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic properties. The< strong>trifluoromethyl group, in particular, is highly valued in drug design for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to its incorporation into numerous FDA-approved drugs, making compounds like< strong>2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile indispensable in modern pharmaceutical synthesis.

The< strong>CAS No. 1360917-20-9 uniquely identifies this compound in scientific literature and commercial databases, ensuring accurate referencing and procurement for researchers. Its synthesis typically involves multi-step organic transformations, starting from readily available pyridine derivatives. The chlorination and trifluoromethylation steps are critical and often require precise control over reaction conditions to achieve high yields and purity.

The utility of< strong>2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile extends beyond pharmaceuticals into the realm of agrochemicals. Its structural motif is frequently employed in the development of pesticides and herbicides due to its ability to modulate biological pathways in pests while maintaining low toxicity to non-target organisms. This dual functionality makes it an attractive candidate for designing next-generation crop protection agents.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile interacts with biological targets. Molecular modeling studies have revealed that the< strong>chloro and< strong>trifluoromethyl groups contribute significantly to binding affinity by forming critical hydrogen bonds and hydrophobic interactions. These insights have guided the optimization of lead compounds into potent drug candidates.

In conclusion, 2-Chloro-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1360917-20-9) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its stability and reactivity under various conditions ensure its continued relevance in synthetic chemistry. As research progresses, new applications and derivatives of this compound are likely to emerge, further solidifying its importance in the scientific community.